ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C19H19ClN2O5/c1-3-27-18(23)11-16(13-6-4-12(2)5-7-13)21-19(24)15-9-8-14(20)10-17(15)22(25)26/h4-10,16H,3,11H2,1-2H3,(H,21,24)
• InChI Key: JFQJXDKLXQCEGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C19H19ClN2O5
• Molecular Weight: 390.8 g/mol

Description

Ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(4-methylphenyl)propanoate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as CNB-001, and it has been shown to have a range of interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of CNB-001 is not fully understood, but it is thought to involve several different pathways. One of the key mechanisms is the inhibition of the production of reactive oxygen species (ROS), which can damage cells and contribute to neurodegeneration. CNB-001 may also have anti-inflammatory effects, which could further contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, it has also been shown to have antioxidant effects, which could be beneficial in a variety of different contexts. It has also been shown to have anti-inflammatory effects, which could be useful in the treatment of a range of different conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNB-001 for lab experiments is its neuroprotective properties. This makes it a promising candidate for the development of new treatments for neurodegenerative diseases. However, there are also some limitations to its use in lab experiments. For example, it may be difficult to obtain sufficient quantities of the compound for large-scale experiments.

Future Directions

There are many potential future directions for research on CNB-001. One possibility is the development of new treatments for neurodegenerative diseases, based on the compound's neuroprotective properties. Another possibility is the investigation of its antioxidant and anti-inflammatory effects, which could have applications in a range of different contexts. Additionally, further research could be done to better understand the compound's mechanism of action, which could help to identify new targets for drug development.

Synthesis Methods

The synthesis of CNB-001 involves several steps, starting with the reaction of 4-chloro-2-nitrobenzoic acid with thionyl chloride to form 4-chloro-2-nitrobenzoyl chloride. This is then reacted with 4-methylphenylpropanoic acid in the presence of triethylamine to form the final product, CNB-001.

Scientific Research Applications

CNB-001 has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. CNB-001 has been shown to have neuroprotective effects, which may help to slow or even prevent the progression of these diseases.